N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-[3-(naphthalene-1-carbonylamino)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H18N2O2S/c22-18(16-9-3-7-14-6-1-2-8-15(14)16)20-11-5-12-21-19(23)17-10-4-13-24-17/h1-4,6-10,13H,5,11-12H2,(H,20,22)(H,21,23)
• InChI Key: ZXYJCTRFWFSCOH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NCCCNC(=O)C3=CC=CS3

Description

N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide, also known as NAT, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NAT belongs to the class of compounds known as thiophene carboxamides, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain enzymes and signaling pathways involved in inflammation and pain. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. In addition, this compound has been found to modulate the activity of certain ion channels and receptors involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. It has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. In addition, this compound has been found to modulate the activity of certain ion channels and receptors involved in pain perception.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide in lab experiments include its potent anti-inflammatory and analgesic effects, as well as its neuroprotective properties. However, this compound has some limitations as well. For example, its mechanism of action is not fully understood, and more research is needed to elucidate its pharmacological effects. In addition, the long-term safety and efficacy of this compound have not been established, and further studies are needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide. One area of interest is the development of novel therapeutics based on this compound and other thiophene carboxamides. Another area of interest is the elucidation of this compound's mechanism of action and the identification of its molecular targets. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound, as well as its potential side effects and toxicity. Overall, this compound is a promising compound with potential therapeutic applications, and further research is needed to fully understand its pharmacological effects and potential clinical applications.

Synthesis Methods

The synthesis of N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide involves the reaction of 3-aminopropylthiophene-2-carboxylic acid with naphthalene-1-carbonyl chloride in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

N-{3-[(naphthalen-1-ylcarbonyl)amino]propyl}thiophene-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. In addition, this compound has been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.